Cas no 946209-78-5 ((2E)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide)

• Product Name: (2E)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• CAS No: 946209-78-5
• MF: C₂₃H₂₈N₂O₆S
• MW: 460.543225288391
• CID: 6332391
• PubChem ID: 27440738
• Update Time: 2025-10-29

(2E)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• 946209-78-5
• (2E)-N-[2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• AKOS001985428
• (E)-N-[2-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)ethyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• (2E)-N-[2-(3,4-dihydroisoquinolin-2(1H)-ylsulfonyl)ethyl]-3-(3,4,5-trimethoxyphenyl)acrylamide
• (E)-N-(2-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)ethyl)-3-(3,4,5-trimethoxyphenyl)acrylamide
• F2282-0076

• Inchi： 1S/C23H28N2O6S/c1-29-20-14-17(15-21(30-2)23(20)31-3)8-9-22(26)24-11-13-32(27,28)25-12-10-18-6-4-5-7-19(18)16-25/h4-9,14-15H,10-13,16H2,1-3H3,(H,24,26)/b9-8+
• InChI Key： DTZQNKOZAQRETE-CMDGGOBGSA-N
• SMILES： S(CCNC(/C=C/C1C=C(C(=C(C=1)OC)OC)OC)=O)(N1CC2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 460.16680779g/mol
• Monoisotopic Mass: 460.16680779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide

Research Briefing on (2E)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide (CAS: 946209-78-5)

The compound (2E)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide (CAS: 946209-78-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific signaling pathways involved in cancer progression. The trimethoxyphenyl moiety is particularly noteworthy, as it is a common pharmacophore in microtubule-targeting agents, suggesting potential antimitotic activity. Furthermore, the tetrahydroisoquinoline sulfonyl group may contribute to enhanced binding affinity and selectivity towards certain molecular targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized and evaluated a series of derivatives, including (2E)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide, for their anticancer properties. The compound demonstrated promising activity against multiple cancer cell lines, with IC50 values in the low micromolar range. Mechanistic studies revealed that it induces apoptosis via the intrinsic mitochondrial pathway and disrupts microtubule dynamics.

Another significant development was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where the compound was investigated for its potential as an anti-inflammatory agent. The study found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells, suggesting its utility in treating inflammatory diseases.

From a structural perspective, the compound's unique combination of a tetrahydroisoquinoline sulfonyl group and a trimethoxyphenyl acrylamide scaffold offers opportunities for further optimization. Computational docking studies have identified potential interactions with key residues in target proteins, providing a foundation for structure-activity relationship (SAR) studies.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Ongoing research is focused on developing prodrug strategies or nanoparticle-based delivery systems to enhance its bioavailability and therapeutic index.

In conclusion, (2E)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide represents a promising lead compound with dual anticancer and anti-inflammatory potential. Further preclinical studies are warranted to fully elucidate its therapeutic potential and safety profile.